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Compound of Interest

Compound Name: Fulminic acid

Cat. No.: B1210680

A critical note on safety: Fulminic acid and its salts are dangerously unstable and highly
explosive. This guide is intended for experienced researchers in controlled laboratory settings
with extensive knowledge of handling energetic materials. Any handling of fulminic acid
should be conducted with extreme caution, behind blast shields, and with all necessary
personal protective equipment. Novice researchers should not attempt to synthesize or handle
this compound.

Fulminic acid (HCNO) is a primary explosive, sensitive to shock, friction, heat, and static
discharge. Its high reactivity and tendency to detonate make it a significant laboratory hazard.
This document provides essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures to minimize risk for researchers and drug
development professionals.

Properties and Hazards of Fulminic Acid

Understanding the physicochemical properties of fulminic acid is paramount to its safe
handling. The following table summarizes key data points.
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Property Value Source
Molecular Formula CHNO [1]
Molecular Weight 43.025 g/mol [1]
Appearance Oily liquid (rarely isolated) [2]

N Spontaneously decomposes,
Decomposition _
especially above 0°C

_ Highly sensitive to shock,
Explosive Nature . . [2]
friction, heat, and static

Vapors are poisonous, similar
Toxicity to prussic acid (hydrogen [2]

cyanide)

Strong acids, bases, metals
Incompatibilities (forms explosive salts),

reducing agents

Personal Protective Equipment (PPE) for Handling
Fulminic Acid

A multi-layered approach to PPE is mandatory when working with fulminic acid. This includes
protection against explosions, chemical splashes, and inhalation of toxic vapors.
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PPE Category

Specific
Recommendations

Rationale

Body Protection

- Flame-retardant and
chemical-resistant lab coat or
coveralls.- Blast-resistant

apron.

Protects against thermal
hazards from detonation and

chemical splashes.

Hand Protection

- Double-gloving is required.-
Inner layer: Nitrile or butyl
rubber gloves for chemical
resistance.- Outer layer:
Leather or Kevlar gloves for

cut and abrasion resistance.

Provides both chemical
protection and a degree of
protection from mechanical

hazards.

Eye and Face Protection

- Chemical splash goggles.-

Full-face shield over the

goggles.

Protects against splashes of
corrosive materials and
projectiles in case of an

explosion.

Respiratory Protection

- Work must be conducted in a
certified chemical fume hood
with the sash at the lowest
possible height.- In case of
potential vapor exposure
outside of a fume hood, a full-
face respirator with an
appropriate acid gas/organic

vapor cartridge is necessary.

Protects against inhalation of
highly toxic fulminic acid

vapors.

Additional Protection

- Safety-toed, chemical-
resistant footwear.- Hearing
protection (earplugs or
earmuffs) should be worn due

to the risk of detonation.

Provides full-body protection
and mitigates the auditory

impact of an explosion.

Operational Plan: Synthesis and Handling
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The synthesis of fulminic acid is an inherently dangerous process and should only be
undertaken by highly trained personnel. The following is a generalized protocol; specific
experimental conditions may vary.

Experimental Protocol: In-Situ Generation and Use of Fulminic Acid

 Principle: Due to its instability, fulminic acid is almost always generated in-situ for
immediate use in subsequent reactions. This protocol outlines a general method for its
generation from a fulminate salt.

o Materials:

o A stable fulminate salt (e.g., sodium fulminate).

o

A suitable non-aqueous solvent (e.g., dry ether or THF).

[¢]

A weak acid (e.g., a solution of hydrogen chloride in dry ether).

o

Reaction vessel equipped with a dropping funnel and a magnetic stirrer, all within a
secondary containment vessel.

[¢]

The entire apparatus must be set up behind a blast shield in a chemical fume hood.
e Procedure:

o Preparation: Ensure all glassware is scrupulously clean and dry. The reaction should be
conducted under an inert atmosphere (e.g., nitrogen or argon).

o Suspension: Suspend the fulminate salt in the chosen dry solvent in the reaction vessel.

o Cooling: Cool the suspension to a low temperature (typically below 0°C) using an
appropriate cooling bath (e.g., ice-salt or dry ice-acetone).

o Acidification: Slowly add the weak acid solution dropwise to the cooled and stirred
suspension. This will generate fulminic acid in the solution.

o Reaction: The resulting solution of fulminic acid should be used immediately in the next
step of the synthesis without isolation.
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o Quenching: Any unreacted fulminic acid must be carefully quenched at the end of the
reaction (see disposal plan).

Emergency Response Plan
Rapid and correct response to an incident involving fulminic acid is critical.
Chemical Spill

Workflow for handling a fulminic acid spill.

Personnel Exposure

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes.[3][4] Remove contaminated clothing while under a safety shower. Seek
immediate medical attention.

» Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open.[3][4] Seek immediate medical attention.

« Inhalation: Move the affected person to fresh air at once. If breathing is difficult or has
stopped, administer artificial respiration.[3] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.

Disposal Plan

All waste containing fulminic acid or fulminate salts must be treated as extremely hazardous.

Disposal Protocol
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Fulminic Acid Waste

Dilute with a
Compatible Solvent

Slowly Add to a Stirred
Weak Base Solution
(e.g., sodium bicarbonate)

Verify Neutralization
(pH check)

Collect Neutralized Waste in a
Properly Labeled Container

Dispose as Hazardous Waste
Following Institutional Protocols

Click to download full resolution via product page

Step-by-step disposal of fulminic acid waste.

+ Neutralization: Small quantities of fulminic acid waste should be carefully and slowly added
to a large volume of a stirred, cold, dilute solution of a weak base, such as sodium
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bicarbonate.[5][6][7] This should be done in a fume hood behind a blast shield.

o Collection: The neutralized solution should be collected in a clearly labeled hazardous waste
container.

o Disposal: The waste container must be disposed of through your institution's hazardous
waste management program.[1][8] Never pour fulminic acid or its derivatives down the
drain.

By adhering to these stringent safety protocols, researchers can mitigate the significant risks
associated with handling fulminic acid and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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